Cas no 912949-30-5 (Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester
- VHUPLRIYMYEVGF-UHFFFAOYSA-N
- EN300-6140423
- 912949-30-5
- OCID190127056602
- tert-butyl N-[4-hydroxy-3-(trifluoromethyl)phenyl]carbamate
-
- Inchi: 1S/C12H14F3NO3/c1-11(2,3)19-10(18)16-7-4-5-9(17)8(6-7)12(13,14)15/h4-6,17H,1-3H3,(H,16,18)
- InChI Key: VHUPLRIYMYEVGF-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=CC=C(O)C(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 277.09257779g/mol
- Monoisotopic Mass: 277.09257779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.317±0.06 g/cm3(Predicted)
- Boiling Point: 284.4±40.0 °C(Predicted)
- pka: 8.19±0.50(Predicted)
Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6140423-1.0g |
tert-butyl N-[4-hydroxy-3-(trifluoromethyl)phenyl]carbamate |
912949-30-5 | 1g |
$0.0 | 2023-05-29 |
Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester (CAS No. 912949-30-5): A Comprehensive Overview
Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester, identified by its CAS number 912949-30-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of esters and exhibits a unique structural configuration that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of this compound features a benzene ring substituted with a hydroxyl group at the 4-position and a trifluoromethyl group at the 3-position. Additionally, the carbamic acid portion is esterified with an isobutyl group (1,1-dimethylethyl). This specific arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are highly relevant in synthetic chemistry and drug design.
In recent years, there has been growing interest in the development of molecules that incorporate fluorine atoms due to their ability to enhance metabolic stability, lipophilicity, and binding affinity. The presence of the trifluoromethyl group in Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester aligns with this trend, making it a valuable building block for medicinal chemists.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its utility in creating derivatives that target various biological pathways. For instance, studies have demonstrated its role in developing inhibitors for enzymes involved in inflammatory responses and cancer progression.
The hydroxyl group at the 4-position of the benzene ring provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications. This flexibility has led to several innovative synthetic strategies aimed at optimizing bioavailability and pharmacokinetic profiles.
Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies suggest that it can interact with biological targets in ways that may lead to the development of novel therapeutic interventions. These simulations have provided valuable insights into its binding affinity and potential side effects, guiding further experimental investigations.
In addition to its pharmaceutical applications, Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester has shown promise in materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced durability and chemical resistance. The trifluoromethyl group contributes to increased thermal stability, while the ester linkage offers flexibility in polymer synthesis.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems have been employed to improve yield and purity. These methodologies are crucial for ensuring that the final product meets the stringent requirements of industrial and pharmaceutical applications.
The safety profile of Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester is another critical consideration. While it does not fall under any hazardous or restricted categories, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment and working in well-ventilated areas.
The regulatory landscape surrounding this compound is also evolving. As more research emerges on its applications and safety profile, regulatory bodies are updating guidelines to reflect these findings. This dynamic environment underscores the importance of staying informed about the latest developments in chemical research.
In conclusion, Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester (CAS No. 912949-30-5) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines. As scientific understanding continues to advance, we can expect even more exciting applications for this remarkable molecule.
912949-30-5 (Carbamic acid, N-[4-hydroxy-3-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)